Cas no 62059-43-2 (Endothall monohydrate)
Endothall monohydrate is a selective herbicide and aquatic algaecide with the chemical formula C8H10O5·H2O. It is effective in controlling submerged and floating aquatic weeds, as well as terrestrial broadleaf weeds. The compound acts as a growth regulator by disrupting cell division and protein synthesis in target plants. Its water-soluble formulation allows for efficient application in aquatic environments, while its rapid degradation minimizes long-term environmental impact. Endothall monohydrate is commonly used in irrigation systems, lakes, and ponds to maintain water flow and quality. Its selectivity and fast action make it a practical choice for integrated vegetation management programs. Proper handling and application are essential to ensure efficacy and safety.
Endothall monohydrate structure
Product Name:Endothall monohydrate
CAS No:62059-43-2
MF:C8H10O5.H2O
MW:204.17728
CID:956073
PubChem ID:329755181
Update Time:2025-10-17
Endothall monohydrate Chemical and Physical Properties
Names and Identifiers
-
- ENDOTHAL MONOHYDRATE
- 3,6-epoxy-cyclohexan-1,2-dicarboxylic acid
- 3,6-Epoxy-cyclohexan-1,2-dicarboxylic acid monohydrate
- Endothalmonohydrate Solution
- 62059-43-2
- Endothall monohydrate
- DTXSID2037710
- Endothal
- NCGC00093930-03
- endothall
- 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid;hydrate
- SCHEMBL14861262
- CHEMBL1890867
- Endothall Monohydrate; 7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic Acid Hydrate
-
- MDL: MFCD01631318
- Inchi: InChI=1S/C8H10O5.H2O/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12;/h3-6H,1-2H2,(H,9,10)(H,11,12);1H2
- InChI Key: RHLALKDQINFLPM-UCDWXUIISA-N
- SMILES: C1CC2C(C(C1O2)C(=O)O)C(=O)O.O
Computed Properties
- Exact Mass: 204.06338810g/mol
- Monoisotopic Mass: 204.06338810g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- LogP: log Kow = 1.91
- Merck: 13,3609
Endothall monohydrate Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H301-H312-H315-H319-H335
- Warning Statement: P261-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number:UN 2811 6.1 / PGII
- WGK Germany:3
- Hazard Category Code: 21-25-36/37/38
- Safety Instruction: 36/37/39-45
-
Hazardous Material Identification:
Endothall monohydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E555433-10mg |
Endothall monohydrate |
62059-43-2 | 10mg |
$ 81.00 | 2023-09-07 | ||
| TRC | E555433-25mg |
Endothall monohydrate |
62059-43-2 | 25mg |
$150.00 | 2023-05-18 | ||
| TRC | E555433-100mg |
Endothall monohydrate |
62059-43-2 | 100mg |
$ 362.00 | 2023-09-07 | ||
| TRC | E555433-500mg |
Endothall monohydrate |
62059-43-2 | 500mg |
$1080.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-239850-100 mg |
Endothal monohydrate, |
62059-43-2 | 100MG |
¥1,279.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-239850-100mg |
Endothal monohydrate, |
62059-43-2 | 100mg |
¥1279.00 | 2023-09-05 | ||
| A2B Chem LLC | AG81085-10mg |
ENDOTHAL MONOHYDRATE |
62059-43-2 | 10mg |
$200.00 | 2024-04-19 | ||
| A2B Chem LLC | AG81085-100mg |
ENDOTHAL MONOHYDRATE |
62059-43-2 | 100mg |
$472.00 | 2024-04-19 |
Endothall monohydrate Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
62059-43-2 (Endothall monohydrate) Related Products
- 109282-27-1(1,4-Dimethylendothall)
- 28874-45-5(7-Oxabicyclo[2.2.1]heptane-2,3-dicarboxylicacid, 2,3-dimethyl-, (1R,2S,3R,4S)-rel-)
- 145-73-3(7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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